Cas no 2060037-18-3 (tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate
• CAS No: 2060037-18-3
• MF: C₁₄H₂₆N₆O₂
• MW: 310.395242214203
• MDL: MFCD30502030
• CID: 5153926
• PubChem ID: 125455489
• Update Time: 2025-06-09

tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-[5-(ethylaminomethyl)-1H-1,2,4-triazol-3-yl]piperazine-1-carboxylate
• tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate

• MDL： MFCD30502030
• Inchi： 1S/C14H26N6O2/c1-5-15-10-11-16-12(18-17-11)19-6-8-20(9-7-19)13(21)22-14(2,3)4/h15H,5-10H2,1-4H3,(H,16,17,18)
• InChI Key： DTMFWHXDAKYIRI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2NN=C(CNCC)N=2)CC1

Additional information on tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate

Introduction to Tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate (CAS No. 2060037-18-3)

Tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate, a compound with the CAS number 2060037-18-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, featuring a tert-butyl group and a complex heterocyclic system, makes it a subject of intense interest for researchers exploring novel pharmacological targets.

The molecular framework of Tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The presence of the tert-butyl group not only influences the steric environment around the molecule but also enhances its solubility and metabolic stability. Additionally, the triazol ring, a well-known scaffold in medicinal chemistry, is linked to an ethylamino side chain, which further modulates the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems. The piperazine moiety in this compound is particularly noteworthy, as it is frequently associated with compounds that exhibit effects on central nervous system (CNS) function. Specifically, piperazine derivatives have been explored for their potential in treating conditions such as depression, anxiety, and neurodegenerative disorders. The current compound's structure suggests that it may interact with multiple receptors or enzymes involved in these pathways.

The synthesis and characterization of Tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent pharmacological testing. Techniques such as solid-phase synthesis and automated purification systems have played a pivotal role in achieving these objectives. The compound's stability under various storage conditions has also been thoroughly evaluated to ensure its suitability for both laboratory and clinical studies.

The biological activity of Tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate has been investigated using both in vitro and in vivo models. Preliminary studies have indicated that this compound exhibits promising effects on several key neurotransmitter systems. For instance, its interaction with serotonin receptors has been examined, revealing potential therapeutic benefits in mood regulation. Additionally, its influence on dopamine pathways suggests possible applications in treating cognitive disorders.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. By leveraging structure-based drug design principles, researchers can modify specific regions of the molecule to enhance its potency and selectivity. The triazol ring provides a versatile platform for such modifications, allowing for the introduction of various functional groups that can fine-tune biological activity.

The role of computational chemistry in understanding the properties of Tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanism of action, which are essential for optimizing drug candidates.

Recent advancements in analytical techniques have also contributed to a deeper understanding of this compound's behavior. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to confirm the molecular structure and identify any impurities or degradation products. These methods are crucial for ensuring the quality and consistency of pharmaceutical compounds throughout their development process.

The potential therapeutic applications of Tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate are vast. Given its interactions with multiple neurotransmitter systems, it could be explored for a range of CNS disorders beyond depression and anxiety. For example, its effects on acetylcholine receptors make it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been observed in preliminary studies, suggesting potential applications in managing chronic inflammatory diseases.

The safety profile of this compound is another critical area of focus. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies include evaluations of organ-specific effects as well as long-term exposure scenarios. The results have been encouraging thus far, indicating that Tert-butyl 4-{5-(ethylamino)methyl-1H-1,2,4-triazol-3-ylo)piperazine carboxylic acid is well-tolerated at relevant doses.

The regulatory landscape surrounding new pharmaceutical compounds is complex but essential for ensuring patient safety and efficacy. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require rigorous testing before approving new drugs for clinical use. Tert-butyl 4-{5-(ethylamino)methyl-H-pyrazolo[3',4':5',6']triazin]-3'-ylo)piperazine carboxylic acid must undergo these stringent evaluations to gain market approval.

In conclusion，Tert-butyl 4-{5-(ethylamino)methyl-H-pyrazolo[3',4':5',6']triazin]-3'-ylo)piperazine carboxylic acid represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications。 Its unique molecular structure， combined with its favorable pharmacological properties， makes it an attractive candidate for further development。 As research continues，this compound has the potential to contribute to novel treatments for various neurological and inflammatory disorders， improving patient outcomes worldwide。